Cas no 27049-45-2 (2-phenyl-1-(pyridin-2-yl)ethan-1-one)

• Product Name: 2-phenyl-1-(pyridin-2-yl)ethan-1-one
• CAS No: 27049-45-2
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD00023484
• CID: 290610
• PubChem ID: 256073
• Update Time: 2025-11-02

2-phenyl-1-(pyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1-(pyridin-2-yl)ethanone
• 2-phenyl-1-(2-pyridinyl)Ethanone
• 2-phenyl-1-pyridin-2-ylethanone
• 2-phenyl-1-pyridin-2-yl-ethanone
• 11 MM
• 2-phenacylpyridine
• 2-phenylacetylpyridine
• benzyl pyridin-2-yl ketone
• benzyl pyridyl ketone
• BENZYL-2-PYRIDYL KETONE,MP 173-180DEG
• 2-phenyl-1-(pyridin-2-yl)ethan-1-one

• MDL： MFCD00023484
• Inchi： 1S/C13H11NO/c15-13(12-8-4-5-9-14-12)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： WTYYKZLGTHPLPZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.96000
• LogP: 2.50700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-phenyl-1-(pyridin-2-yl)ethan-1-one

Exploring the Versatile Applications and Properties of 2-Phenyl-1-(pyridin-2-yl)ethan-1-one (CAS No. 27049-45-2)

2-Phenyl-1-(pyridin-2-yl)ethan-1-one (CAS No. 27049-45-2) is a fascinating organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to as 2-pyridyl phenyl ketone, features a unique molecular structure combining a phenyl group and a pyridine ring, which contributes to its diverse chemical properties and wide-ranging applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug development, catalysis, and advanced material synthesis.

The molecular structure of 2-phenyl-1-(pyridin-2-yl)ethan-1-one includes a ketone functional group bonded to both a phenyl ring and a pyridine moiety. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the pyridine ring enhances the compound's ability to participate in coordination chemistry, which is particularly useful in catalytic applications. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are crucial in developing new pharmaceuticals and agrochemicals.

One of the most exciting applications of 2-phenyl-1-(pyridin-2-yl)ethan-1-one is in the pharmaceutical industry. Its structural motif is found in several bioactive molecules, including potential antiviral and anti-inflammatory agents. With the global focus on antiviral research, especially in the wake of recent health crises, this compound has emerged as a key building block for developing novel therapeutic agents. Researchers are exploring its derivatives for their efficacy against various viral strains, making it a hot topic in medicinal chemistry.

In addition to its pharmaceutical applications, 2-pyridyl phenyl ketone is also gaining traction in the field of materials science. Its ability to form stable complexes with metals makes it an excellent candidate for designing advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The push for sustainable energy solutions has amplified interest in such materials, positioning this compound as a critical component in next-generation technologies.

The agrochemical sector is another area where 2-phenyl-1-(pyridin-2-yl)ethan-1-one shows promise. Its derivatives are being investigated for their potential as pesticides and herbicides, offering environmentally friendly alternatives to traditional agrochemicals. With increasing regulatory pressures and consumer demand for sustainable farming practices, the development of such compounds is more relevant than ever. This aligns with the growing trend of green chemistry, where the focus is on reducing the environmental impact of chemical processes.

From a synthetic chemistry perspective, CAS No. 27049-45-2 serves as a versatile intermediate. Its reactivity allows for a wide range of transformations, enabling the creation of complex molecules with high precision. Chemists are particularly interested in its use in cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. The compound's compatibility with various catalysts and reagents makes it a favorite among researchers working on innovative synthetic methodologies.

Market trends indicate a rising demand for 2-phenyl-1-(pyridin-2-yl)ethan-1-one, driven by its expanding applications. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and material science industries. The compound's availability in high purity grades ensures its suitability for research and industrial use, further boosting its market potential. Analysts predict steady growth in its adoption, particularly in regions with strong pharmaceutical and agrochemical sectors.

For those working in laboratory settings, handling 2-pyridyl phenyl ketone requires standard safety precautions. While it is not classified as a hazardous material, proper storage and handling procedures should be followed to ensure safety. The compound is typically stored in a cool, dry place, away from direct sunlight and incompatible substances. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use and disposal.

In conclusion, 2-phenyl-1-(pyridin-2-yl)ethan-1-one (CAS No. 27049-45-2) is a multifaceted compound with significant potential across various industries. Its unique structural features, coupled with its diverse applications, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing pharmaceuticals, materials science, and agrochemical innovations. Whether you're a chemist, researcher, or industry professional, understanding the properties and applications of this compound can provide valuable insights into its growing importance.